![molecular formula C13H10F3N5O B5841642 N-(5-ethyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2,2,2-trifluoroacetamide](/img/structure/B5841642.png)
N-(5-ethyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2,2,2-trifluoroacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-ethyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2,2,2-trifluoroacetamide, commonly known as ETQ, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. ETQ is a member of the quinazolinone family and has been shown to possess a range of interesting biochemical and physiological effects.
Scientific Research Applications
ETQ has been shown to have a range of potential applications in scientific research. One of the most promising applications is in the field of cancer research. ETQ has been shown to possess potent antitumor activity in vitro and in vivo, making it a potential candidate for the development of new cancer therapies. Additionally, ETQ has been shown to possess neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Mechanism of Action
The mechanism of action of ETQ is not fully understood. However, it has been shown to inhibit the activity of the enzyme topoisomerase I, which is involved in DNA replication and repair. This inhibition leads to DNA damage and ultimately cell death. Additionally, ETQ has been shown to induce apoptosis in cancer cells, further contributing to its antitumor activity.
Biochemical and Physiological Effects:
ETQ has been shown to possess a range of interesting biochemical and physiological effects. In addition to its antitumor and neuroprotective effects, ETQ has been shown to possess anti-inflammatory and analgesic effects. It has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of ETQ for lab experiments is its potency. ETQ has been shown to possess potent antitumor and neuroprotective effects at relatively low concentrations. Additionally, ETQ is relatively easy to synthesize and has a high degree of purity. However, one of the limitations of ETQ is its limited solubility in aqueous solutions, which may make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research on ETQ. One area of interest is in the development of new cancer therapies based on ETQ. Additionally, further research is needed to fully understand the mechanism of action of ETQ and its potential applications in the treatment of neurodegenerative diseases. Finally, there is potential for the development of new derivatives of ETQ with improved solubility and potency.
Synthesis Methods
ETQ can be synthesized through a multistep process involving the reaction of 2-aminobenzoic acid with ethyl acetoacetate, followed by the reaction of the resulting product with hydrazine hydrate. The final step involves the reaction of the resulting product with trifluoroacetic anhydride to yield ETQ. The synthesis method has been optimized to achieve high yields and purity of ETQ.
properties
IUPAC Name |
N-(5-ethyl-[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2,2,2-trifluoroacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F3N5O/c1-2-9-17-8-6-4-3-5-7(8)10-18-12(20-21(9)10)19-11(22)13(14,15)16/h3-6H,2H2,1H3,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTPRKQVTKLHNEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=CC=CC=C2C3=NC(=NN13)NC(=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F3N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.